Cas no 2387695-91-0 (2-Hydroxy-4-cyclopropylbenzaldehyde)

• Product Name: 2-Hydroxy-4-cyclopropylbenzaldehyde
• CAS No: 2387695-91-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 5175045
• Update Time: 2025-05-21

2-Hydroxy-4-cyclopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-cyclopropylbenzaldehyde

• Inchi： 1S/C10H10O2/c11-6-9-4-3-8(5-10(9)12)7-1-2-7/h3-7,12H,1-2H2
• InChI Key： KUNXQPHUJHRTFW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2CC2)C=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Hydroxy-4-cyclopropylbenzaldehyde

Exploring 2-Hydroxy-4-cyclopropylbenzaldehyde (CAS 2387695-91-0): Properties, Applications, and Innovations

2-Hydroxy-4-cyclopropylbenzaldehyde (CAS 2387695-91-0) is a specialized aromatic aldehyde compound gaining attention in pharmaceutical and organic synthesis research. This cyclopropyl-substituted benzaldehyde derivative exhibits unique structural features, combining a hydroxyl group at the 2-position and a cyclopropyl ring at the 4-position of the benzene core. Its molecular formula C₁₀H₁₀O₂ and precise chemical structure make it valuable for designing novel bioactive molecules.

Recent studies highlight its role as a versatile building block in medicinal chemistry, particularly for developing small-molecule inhibitors and flavor/fragrance intermediates. The compound's aldehyde functional group offers reactivity for condensation reactions, while the hydroxy-cyclopropyl motif contributes to steric and electronic modulation. Researchers are exploring its potential in green chemistry applications, aligning with the growing demand for sustainable synthetic methods.

From a physicochemical perspective, 2-Hydroxy-4-cyclopropylbenzaldehyde typically appears as a pale yellow crystalline solid with moderate solubility in organic solvents. Its spectral characteristics (IR, NMR, and MS data) serve as important quality control markers. Analytical methods like HPLC purity analysis and melting point determination are crucial for verifying its chemical identity (CAS 2387695-91-0) in research applications.

The compound's structure-activity relationships have attracted interest in drug discovery programs. Its hydrogen-bonding capacity (from the hydroxyl group) and conformational rigidity (from the cyclopropyl ring) make it valuable for molecular recognition studies. Computational chemistry approaches, including molecular docking simulations, suggest potential interactions with biological targets, though clinical applications require further investigation.

In material science, 2-Hydroxy-4-cyclopropylbenzaldehyde serves as a precursor for functional polymers and coordination complexes. Its ability to form Schiff base ligands with metal ions has implications for developing catalysts and luminescent materials. Recent patents highlight its incorporation into advanced material formulations with tailored optical and electronic properties.

Manufacturers and suppliers emphasize custom synthesis options for this compound, addressing the research community's need for high-purity intermediates. Quality specifications typically include ≥95% purity (by HPLC), with specialized grades available for specific applications. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols ensure stability of this oxygen-sensitive aldehyde.

Emerging trends show growing interest in scalable synthetic routes for 2-Hydroxy-4-cyclopropylbenzaldehyde, particularly methods employing catalytic cyclopropanation and regioselective formylation. Green chemistry innovations focus on reducing organic solvent use and improving atom economy in its production. These developments align with the pharmaceutical industry's push toward sustainable API manufacturing.

Analytical challenges associated with this compound include isomeric purity determination and stability monitoring. Advanced techniques like LC-MS method development and stress testing help characterize degradation pathways. Researchers emphasize the importance of structural elucidation through 2D NMR techniques when working with this multifunctional aromatic aldehyde.

The commercial landscape for 2-Hydroxy-4-cyclopropylbenzaldehyde (CAS 2387695-91-0) reflects growing demand from contract research organizations and academic laboratories. Suppliers differentiate offerings through technical documentation quality, including detailed spectral data and certificates of analysis. Current market analysis suggests steady growth in procurement for fragment-based drug discovery applications.

From a regulatory standpoint, proper safety data sheets and risk assessments should accompany this chemical. While not classified as hazardous under standard protocols, appropriate laboratory precautions (gloves, eye protection) are recommended when handling. Environmental fate studies indicate moderate biodegradability, prompting interest in benign by design derivatives.

Future research directions may explore biocatalytic approaches to synthesize 2-Hydroxy-4-cyclopropylbenzaldehyde, potentially enabling chiral variants of this scaffold. The compound's potential in asymmetric synthesis and as a chiral auxiliary remains underexplored. Cross-disciplinary collaborations could unlock novel applications in material science and chemical biology.